2-Oxo-1,2,3,4-tetrahydroquinoxaline-6-carbonitrile

• IUPAC Name: 2-oxo-3,4-dihydro-1H-quinoxaline-6-carbonitrile
• InChI: InChI=1S/C9H7N3O/c10-4-6-1-2-7-8(3-6)11-5-9(13)12-7/h1-3,11H,5H2,(H,12,13)
• InChI Key: VCQBDEDRWMCMMN-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=C(N1)C=C(C=C2)C#N
• Molecular Formula: C9H7N3O
• DSSTOX Substance ID: DTXSID90594983
• Molecular Weight: 173.17 g/mol
• CAS No.: 221290-03-5

Description

“2-Oxo-1,2,3,4-tetrahydroquinoxaline-6-carbonitrile” is a chemical compound with the CAS Number: 221290-03-5. It has a molecular weight of 173.17 and its IUPAC name is 2-oxo-1,2,3,4-tetrahydro-6-quinoxalinecarbonitrile. It is typically stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H7N3O/c10-4-6-1-2-7-8(3-6)11-5-9(13)12-7/h1-3,11H,5H2,(H,12,13). This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The compound is a powder and is stored at room temperature. Its molecular weight is 173.17.

Scientific Research Applications

Antioxidant Activity and Synthesis of Novel Compounds

• Compounds derived from 2-Oxo-1,2,3,4-tetrahydroquinoxaline-6-carbonitrile have been used in the synthesis of novel fused heterocyclic compounds, including thiazolopyrimidines, tetrazolopyrimidine, and others. These compounds were characterized and investigated for their antioxidant activities (Salem et al., 2015).

Optoelectronic and Charge Transport Properties

• A study explored the optoelectronic, nonlinear, and charge transport properties of hydroquinoline derivatives, including compounds related to this compound. The research focused on structural, electronic, optical, and charge transport properties, highlighting their potential as multifunctional materials (Irfan et al., 2020).

In Vitro Evaluation for Therapeutic Applications

• Certain derivatives have been synthesized and evaluated as potential HIV integrase strand transfer inhibitors. This research aimed to develop compounds to impede the replication cycle of HIV-1 (Wadhwa et al., 2020).
• Additionally, some derivatives have been tested for their antifungal properties, further demonstrating the therapeutic potential of these compounds (Gholap et al., 2007).

Molecular Structure and Spectroscopic Analysis

• Research has also been conducted on the molecular structure and spectroscopic characterization of derivatives, including analyses of their NLO (Non-Linear Optical) properties and electronic interactions. This is crucial for understanding the biological potentials and applications of these compounds (Wazzan et al., 2016).

Other Applications

• Other studies have focused on the synthesis of new derivatives, exploring their potential in various fields like antimicrobial and antitubercular agents, and investigating their chemical properties and reactivity (Walmik, 2021).

Safety and Hazards

The compound has several hazard statements including H302, H312, H315, H319, H332, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

N-Boc-2-amino-5-cyanophenylglycin ethyl ester (2.6 g, 8.17 mmol) in MeOH (20 mL) was treated with 4M HCl in dioxane (20 mL) at rt for 16 hours. To the mixture was added Et2O until no more solid appeared. The solid was collected, washed with Et2O, and dried by air to give the product (1.4 g, 82%). 1H NMR (CD3COCD3) δ 7.02 (d, J=8.4 Hz, 1H), 7.00 (d, J=1.8 Hz, 1H), 6.95 (d, J=8.4 Hz, 1H), 3.89 (s, 2H).